Cas no 50365-37-2 (5,6-Dinitrobenzimidazole)

5,6-Dinitrobenzimidazole Properties

Names and Identifiers

• 5,6-Dinitro-1H-benzo[d]imidazole
• 5,6-Dinitrobenzimidazole
• 1H-Benzimidazole, 5,6-dinitro-
• 5,6-dinitro-1H-1,3-benzodiazole
• 5,6-Dinitro-1H-benzimidazol
• 5,6-dinitro-1H-benzoimidazole
• 5.6-Dinitro-benzimidazol
• AC1MRV7D
• AC1Q1Y5H
• CTK1G6851
• STOCK5S-33727
• SCHEMBL8427411
• AKOS003573553
• EN300-7462494
• GJKUZDYIYKJZOB-UHFFFAOYSA-N
• 50365-37-2
• CS-0217449
• N13308
• DTXSID00392816
• 5,6-dinitro-1H-benzimidazole
• FT-0667575
• +Expand

• MDL： MFCD00091830
• InChIKey： GJKUZDYIYKJZOB-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4N4O4/c12-10(13)6-1-4-5(9-3-8-4)2-7(6)11(14)15/h1-3H,(H,8,9)
• SMILES： C1=C(C(=CC2=C1NC=N2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.02332
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 208.02325462g/mol
• Heavy Atom Count: 15
• Complexity: 286
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 114.96
• Boiling Point: 602.2±35.0 °C at 760 mmHg
• Melting Point: 233-235°C (dec.)
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 318.0±25.9 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Stability/Shelf Life: Light sensitive
• Density: 1.8±0.1 g/cm3